5-amino-1-{2-[(3-chlorophenyl)amino]-2-oxoethyl}-N-(thien-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-[2-(3-chloroanilino)-2-oxoethyl]-N-(thiophen-2-ylmethyl)triazole-4-carboxamide
• InChI: InChI=1S/C16H15ClN6O2S/c17-10-3-1-4-11(7-10)20-13(24)9-23-15(18)14(21-22-23)16(25)19-8-12-5-2-6-26-12/h1-7H,8-9,18H2,(H,19,25)(H,20,24)
• InChI Key: HJPKKOFWYWFEBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC(=O)CN2C(=C(N=N2)C(=O)NCC3=CC=CS3)N
• Molecular Formula: C16H15ClN6O2S
• Molecular Weight: 390.8 g/mol

Description

5-amino-1-{2-[(3-chlorophenyl)amino]-2-oxoethyl}-N-(thien-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C16H15ClN6O2S and its molecular weight is 390.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Scaffold Development

Ruthenium-Catalyzed Synthesis for Triazole-Based Scaffolds : The 5-amino-1,2,3-triazole-4-carboxylic acid, a molecule similar in structure to the compound of interest, has been utilized in the preparation of peptidomimetics and biologically active compounds employing a ruthenium-catalyzed cycloaddition protocol. This method offers a regiocontrolled synthesis approach, facilitating the development of triazole-containing dipeptides and triazoles with potential as HSP90 inhibitors (Ferrini et al., 2015).

Antimicrobial and Antitumor Applications

Antitumor Properties : Early research into imidazotetrazines, compounds sharing a core structural similarity with triazoles, demonstrated curative activity against L-1210 and P388 leukemia, indicating the potential of triazole derivatives in cancer treatment (Stevens et al., 1984).

Antimicrobial Activities : New 1,2,4-triazole derivatives have shown good to moderate antimicrobial activities against various microorganisms, suggesting the compound’s scaffold as a promising basis for developing new antimicrobial agents (Bektaş et al., 2007).

Pharmacological Activity

Inhibition of Eosinophilia : A series of 3-substituted 5-amino-1-[(methylamino)(thiocarbonyl)]-1H-1,2,4-triazole derivatives, closely related to the specified compound, were synthesized and identified as potent inhibitors of eosinophilia, a condition associated with asthma. One specific derivative demonstrated significant potency and low toxicity, offering a novel approach to chronic asthma treatment (Naito et al., 1996).

Novel Applications in Material Science

Dyeing Polyester Fibers and Biomedical Applications : Heterocyclic aryl monoazo compounds, including those containing triazole units, have been synthesized and applied in dyeing polyester fabrics. These compounds exhibited not only high efficiency in coloration but also showed antioxidant, antitumor, and antimicrobial activities. This suggests potential applications in creating sterile or biologically active fabrics for various life applications (Khalifa et al., 2015).